Cas no 2172045-97-3 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid
• CAS No: 2172045-97-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6440664
• PubChem ID: 165488784
• Update Time: 2025-10-28

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}hexanoic acid
• EN300-1490892
• 2172045-97-3

• Inchi： 1S/C26H32N2O5/c1-3-9-18(14-24(29)30)28-25(31)17(4-2)15-27-26(32)33-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23H,3-4,9,14-16H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： SYTXCIQNUJSGQU-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(CC(=O)O)CCC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic Acid (CAS No. 2172045-97-3)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid, identified by its CAS number 2172045-97-3, is a specialized compound with significant applications in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest among researchers. The unique structural features of this molecule, particularly the presence of a fluoren-9-yl moiety and an amide linkage, contribute to its potential utility in various biochemical and pharmacological contexts.

The molecular structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid consists of a hexanoic acid backbone modified with an amide group at the third position. This amide group is further substituted with a methoxycarbonyl group and an amino-methylbutanamido moiety. The incorporation of these functional groups enhances the compound's reactivity and interaction with biological targets, making it a valuable tool in drug discovery and molecular biology studies.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The fluoren-9-yl substituent in this compound is particularly noteworthy, as fluorene derivatives are known for their stability and ability to participate in various chemical reactions. This stability makes it an attractive scaffold for designing molecules that require prolonged biological activity or enhanced pharmacokinetic properties.

The amine functionality at the terminal end of the molecule also plays a crucial role in its biological activity. Amines are well-known for their ability to interact with enzymes and receptors, often serving as key pharmacophores in drug molecules. In the case of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid, the presence of multiple amine groups provides multiple sites for interaction with biological targets, potentially enhancing its efficacy and selectivity.

Recent studies have highlighted the importance of amide-based compounds in drug development. Amides are known for their versatility in forming hydrogen bonds and participating in hydrophobic interactions, which are critical for binding to biological targets. The structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid leverages these properties, making it a promising candidate for further investigation.

The hexanoic acid moiety at the end of the molecule contributes to its solubility and bioavailability, which are essential factors in drug design. Hexanoic acid derivatives have been widely studied for their potential applications in pharmaceuticals due to their ability to enhance drug penetration and distribution within biological systems. This feature makes 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid a versatile compound that can be explored for various therapeutic applications.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}hexanoic acid (CAS No. 2172045-97-3) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups, including the fluoren-9-yl moiety and multiple amine functionalities, makes it an attractive candidate for further investigation into its biological activities and therapeutic applications. As research continues to uncover new insights into the mechanisms of disease and drug action, compounds like this one will continue to play a crucial role in the development of novel treatments.